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Compound of Interest

Compound Name: LDN-211904

Cat. No.: B15579383

Technical Support Center: LDN-211904

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with LDN-
211904.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended solvent for dissolving LDN-2119047

Al: The recommended solvent for preparing stock solutions of LDN-211904 is Dimethyl
Sulfoxide (DMSO).[1][2]

Q2: What is the solubility of LDN-211904 in DMSQO?

A2: The solubility of LDN-211904 in DMSO can vary between different batches and suppliers.
Reported concentrations range from 16 mg/mL to 100 mg/mL.[1][2] It is crucial to use newly
opened, anhydrous DMSO, as its hygroscopic nature can significantly impact solubility.[2]

Q3: My LDN-211904 is not dissolving completely in DMSO. What should | do?

A3: If you encounter solubility issues, sonication is recommended to aid dissolution.[1][2]
Gentle warming can also be effective. If precipitation or phase separation occurs, heating
and/or sonication can be used to help dissolve the compound.[2] For other common issues,
please refer to our troubleshooting guide.
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Q4: How should | store the LDN-211904 stock solution?

A4: After reconstitution in DMSO, it is recommended to aliquot the stock solution and store it
frozen at -20°C or -80°C.[2] Stock solutions are reported to be stable for up to 3 months at
-20°C and up to 6 months at -80°C.[2]

Q5: Can | use LDN-211904 for in vivo studies?

A5: Yes, LDN-211904 has been used in in vivo studies.[2][3] Specific formulations are required
to ensure solubility and bioavailability. Please refer to the experimental protocols section for
examples of in vivo formulations.

Data Presentation

) lubil

Solvent Concentration Notes

Ultrasonic treatment may be

needed. Use of newly opened

DMSO 100 mg/mL (224.78 mM) )
DMSO is recommended due to
its hygroscopic nature.[2]
Solution should be clear and

DMSO 50 mg/mL
nearly colorless.

DMSO 16 mg/mL (35.97 mM) Sonication is recommended.[1]
Formulations for in vivo use,
typically involving a

] combination of DMSO,
Various > 2.5 mg/mL (5.62 mM)

PEG300, Tween-80, and
Saline, or DMSO and Corn Oil.

[2]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
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e Weighing: Accurately weigh the required amount of LDN-211904 powder. For 1 mL of a 10
mM solution, you will need 4.4487 mg of LDN-211904 (Molecular Weight: 444.87 g/mol ).

e Solvent Addition: Add the appropriate volume of anhydrous DMSO to the powder. For a 10
mM stock, you would add 1 mL of DMSO for every 4.4487 mg of compound.

» Dissolution: Vortex the solution to mix. If the compound does not fully dissolve, sonicate the
vial in a water bath until the solution is clear. Gentle warming can also be applied if
necessary.

o Storage: Aliquot the stock solution into smaller, single-use volumes and store at -20°C or
-80°C.

Preparation of an In Vivo Formulation (Example 1)
This protocol yields a clear solution with a solubility of at least 2.5 mg/mL.[2]

« Initial Dissolution: Prepare a concentrated stock solution of LDN-211904 in DMSO (e.g., 25
mg/mL).

e Vehicle Preparation: In a sterile tube, add the following solvents in order, ensuring complete
mixing after each addition:

o 10% DMSO (from your stock solution)
o 40% PEG300

o 5% Tween-80

o 45% Saline

» Final Solution: The resulting solution should be clear. If any precipitation is observed, gentle
warming and vortexing may be used to redissolve the compound.

Preparation of an In Vivo Formulation (Example 2)

This protocol also yields a clear solution with a solubility of at least 2.5 mg/mL.[2]
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« Initial Dissolution: Prepare a concentrated stock solution of LDN-211904 in DMSO.

¢ Vehicle Preparation: Prepare a 20% SBE-{3-CD (Sulfobutylether-p-cyclodextrin) solution in

saline.

¢ Final Formulation: Add 10% of the DMSO stock solution to 90% of the 20% SBE-3-CD in
saline solution. Mix thoroughly.
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Caption: LDN-211904 inhibits EphB3 receptor autophosphorylation and downstream STAT3
signaling.

Troubleshooting LDN-211904 Solubility Issues
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Caption: A step-by-step workflow for troubleshooting common LDN-211904 solubility problems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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